Cas no 1477-55-0 (1,3-Benzenedimethanamine)

• Product Name: 1,3-Benzenedimethanamine
• CAS No: 1477-55-0
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD00008119
• CID: 41444
• PubChem ID: 15133
• Update Time: 2026-05-14

1,3-Benzenedimethanamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedimethanamine
• 1,3-Bis(aminomethyl)benzene
• m-Xylene-alpha,alpha-diamine
• MXDA
• alpha,alpha-diamino-m-xylene
• m-xylen-alpha,alpha-ylenediamine
• meta-Xylenediamine
• m-Xylylenediamine (MXDA)
• m-Xylylenediamine
• m-Xylene-a,a'-diamine
• [3-(aminomethyl)phenyl]methanamine
• 1,3-Phenylenedimethanamine
• 3-(Aminomethyl)benzylamine
• m-Xylene Diamine
• α,α'-Diamino-m-xylene
• m-Phenylenebis(methylamine)
• m-Xylene-alpha,alpha'-diamine
• MXD
• 3-Xylenediamine
• m-Diaminoxylene
• m-Xylylendiamin
• XYLYLENEDIAMINE
• m-Xylylene amine
• 1,3-xylenediamine

• MDL： MFCD00008119
• Inchi： 1S/C8H12N2/c9-5-7-2-1-3-8(4-7)6-10/h1-4H,5-6,9-10H2
• InChI Key： FDLQZKYLHJJBHD-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)CN)CN

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.100048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 83.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: Colorless liquid, almond flavor.
• Density: 1.032 g/mL at 25 °C(lit.)
• Melting Point: 14 ºC
• Boiling Point: 248°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.571(lit.)
• Water Partition Coefficient: Miscible
• PSA: 52.04000
• LogP: 2.00460
• Vapor Pressure: 15 mmHg ( 145 °C)
• Sensitiveness: Easily absorb moisture
• Solubility: Soluble in water, methanol, ethanol, butanol, acetone, butanone, chloroform, benzene, toluene, xylene, pyridine, ether, ethyl acetate, but poorly soluble in petroleum ether, n-hexane, cyclohexane.

1,3-Benzenedimethanamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H312,H314,H317,H330,H412
• Warning Statement： P260,P273,P280,P284,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2735 8/PG 2
• WGK Germany：2
• Hazard Category Code： 20/22-34-43-52/53
• Safety Instruction： S26-S36/37/39-S45-S61-S28A
• FLUKA BRAND F CODES：2-9
• RTECS：PF8970000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II
• Storage Condition：Keep container closed when not in use. Store in a cool, dry and well ventilated area, away from incompatible substances and corrosive substances

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1,3-Benzenedimethanamine

Professional Introduction to 1,3-Benzenedimethanamine (CAS No. 1477-55-0)

1,3-Benzenedimethanamine, also known by its systematic name N,N-dimethylaniline, is a significant organic compound widely utilized in the pharmaceutical and chemical industries. With the CAS number 1477-55-0, this aromatic amine derivative has garnered attention for its versatile applications in synthesis and research. Its molecular structure, featuring a benzene ring substituted with two methyl groups and an amine group, imparts unique chemical properties that make it a valuable intermediate in various chemical processes.

The compound’s molecular formula is C₆H₉N and it appears as a colorless to pale yellow liquid with a distinct amine odor. This characteristic smell is attributed to the presence of the amine functional group, which is highly reactive and participates in numerous organic transformations. The boiling point of 1,3-benzenedimethanamine is approximately 210°C, and it has a density of about 1.03 g/cm³ at room temperature. These physical properties make it suitable for use in both laboratory settings and industrial-scale reactions.

1,3-Benzenedimethanamine finds extensive applications in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. One of its primary uses is as a building block in the production of more complex molecules. For instance, it serves as a precursor in the synthesis of certain antihistamines and anti-inflammatory drugs due to its ability to undergo various chemical modifications such as alkylation, acylation, and coupling reactions.

In recent years, researchers have been exploring novel derivatives of 1,3-benzenedimethanamine for their potential biological activities. Studies have shown that modifications to its structure can lead to compounds with enhanced pharmacological properties. For example, derivatives of this compound have been investigated for their antimicrobial and antifungal properties, making them promising candidates for developing new therapeutic agents.

The pharmaceutical industry has also leveraged 1,3-benzenedimethanamine in the development of central nervous system (CNS) drugs. Its aromatic ring system allows for interactions with biological targets involved in neurotransmitter pathways. Researchers have synthesized analogs of this compound that exhibit effects on serotonin and dopamine receptors, which are crucial for regulating mood and cognitive functions. These findings highlight the importance of 1,3-benzenedimethanamine as a scaffold for drug discovery efforts aimed at treating neurological disorders.

Moreover, 1,3-benzenedimethanamine plays a role in the synthesis of dyes and pigments. Its ability to form stable complexes with metal ions makes it useful in creating vibrant colors for textiles and coatings. The chemical industry has adapted this compound into various formulations that enhance color fastness and durability, demonstrating its versatility beyond pharmaceutical applications.

The synthesis of 1,3-benzenedimethanamine typically involves the methylation of aniline derivatives or through catalytic hydrogenation processes. Advances in catalytic techniques have improved the efficiency and selectivity of these reactions, reducing byproduct formation and improving yields. Such innovations are critical for ensuring sustainable production methods that align with green chemistry principles.

In academic research, 1,3-benzenedimethanamine continues to be a subject of interest due to its reactivity and structural flexibility. Computational studies have helped elucidate reaction mechanisms involving this compound, providing insights that guide experimental design. These studies contribute to a deeper understanding of how modifications to its structure can influence its biological activity.

The environmental impact of using 1,3-benzenedimethanamine has also been examined. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Such initiatives are part of broader efforts within the chemical industry to adopt more sustainable practices.

Industrial applications continue to expand as scientists uncover new uses for 1,3-benzenedimethanamine. Its role in material science has emerged as an area of particular interest, with researchers exploring its potential in creating advanced polymers and functional materials. These developments underscore the compound’s significance as a versatile chemical intermediate with far-reaching implications across multiple sectors.

In conclusion, 1,3-benzenedimethanamine (CAS No. 1477-55-0) remains a cornerstone compound in organic chemistry due to its diverse applications and reactivity. Its contributions to pharmaceuticals, agrochemicals, dyes, and material science highlight its importance as both an academic research subject and an industrial asset.